Cas no 70152-55-5 (ToCPP)

• Product Name: ToCPP
• CAS No: 70152-55-5
• MF: C₄₈H₃₀N₄O₈
• MW: 790.773811817169
• CID: 4737687
• Update Time: 2025-04-23

ToCPP Chemical and Physical Properties

Names and Identifiers

• ToCPP
• tetrakis(carboxyphenyl)porphyrin
• meso-Tetra (2-carboxyphenyl) porphine

• Inchi： 1S/C48H30N4O8/c53-45(54)29-13-5-1-9-25(29)41-33-17-19-35(49-33)42(26-10-2-6-14-30(26)46(55)56)37-21-23-39(51-37)44(28-12-4-8-16-32(28)48(59)60)40-24-22-38(52-40)43(36-20-18-34(41)50-36)27-11-3-7-15-31(27)47(57)58/h1-24,49,52H,(H,53,54)(H,55,56)(H,57,58)(H,59,60)/b41-33-,41-34-,42-35-,42-37-,43-36-,43-38-,44-39-,44-40-
• InChI Key： GQUMTQCSESILQU-LWQDQPMZSA-N
• SMILES： OC(C1C=CC=CC=1C1C2C=CC(=C(C3C=CC=CC=3C(=O)O)C3=CC=C(C(C4C=CC=CC=4C(=O)O)=C4C=CC(C(C5C=CC=CC=5C(=O)O)=C5C=CC=1N5)=N4)N3)N=2)=O |c:13,58,t:39,54|

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 60
• Rotatable Bond Count: 8
• Complexity: 1340
• Topological Polar Surface Area: 207

Additional information on ToCPP

Comprehensive Guide to ToCPP (CAS No. 70152-55-5): Properties, Applications, and Market Insights

ToCPP (CAS No. 70152-55-5) is a specialized chemical compound widely recognized for its unique properties and versatile applications across multiple industries. As a high-performance additive, ToCPP has gained significant attention in recent years due to its role in enhancing material durability, stability, and performance. This article delves into the chemical characteristics, industrial uses, and emerging trends surrounding ToCPP, addressing common queries such as "What is ToCPP used for?" and "How does ToCPP improve material performance?".

The molecular structure of ToCPP contributes to its exceptional thermal and chemical stability, making it a preferred choice for applications requiring resistance to high temperatures and harsh environments. Researchers and manufacturers frequently search for "ToCPP thermal stability" and "ToCPP chemical resistance" to understand its advantages over conventional additives. Recent studies highlight its growing adoption in polymer modification, where it acts as an effective compatibility enhancer and processing aid.

In the plastics industry, ToCPP has emerged as a game-changer for improving product longevity and performance. Popular search terms like "ToCPP in polymer applications" and "benefits of ToCPP in plastics" reflect the industry's keen interest in this compound. Its ability to reduce degradation during processing while maintaining optical clarity makes it particularly valuable for high-end plastic products. Manufacturers exploring "sustainable plastic additives" will find ToCPP's environmental profile increasingly relevant to modern production requirements.

The electronics sector has also embraced ToCPP for its dielectric properties and flame-retardant characteristics. With rising demand for safer electronic components, queries about "ToCPP in electronics" and "flame retardant ToCPP formulations" have surged. The compound's compatibility with various substrates allows for innovative applications in circuit boards and insulating materials, addressing critical industry needs for reliability and safety.

Market analysis reveals growing interest in ToCPP alternatives and ToCPP price trends as industries seek cost-effective solutions without compromising quality. The compound's supply chain dynamics and regional availability significantly influence these market factors. Recent innovations in ToCPP synthesis methods have opened new possibilities for customized formulations, responding to specific industry demands for enhanced performance characteristics.

Quality control remains paramount when working with ToCPP, as evidenced by frequent searches for "ToCPP purity standards" and "ToCPP testing methods". Advanced analytical techniques ensure consistent product quality, while proper handling procedures guarantee optimal performance in final applications. The compound's stability profile makes it suitable for long-term storage, though proper conditions must be maintained to preserve its efficacy.

Environmental considerations surrounding ToCPP have prompted research into its ecological impact and biodegradability. As sustainability becomes a key driver in chemical selection, manufacturers increasingly evaluate "eco-friendly ToCPP alternatives" and "green chemistry approaches" for this additive. Current studies focus on optimizing the compound's environmental footprint while maintaining its technical advantages.

The future of ToCPP appears promising, with ongoing research exploring novel applications in emerging technologies. From advanced materials to specialized coatings, the compound's versatility continues to attract scientific and industrial attention. As innovation progresses, ToCPP is poised to maintain its position as a valuable additive across multiple sectors, adapting to evolving market needs and technological advancements.